Cas no 1396683-34-3 (3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(naphthalen-1-yl)methylurea)

• Product Name: 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(naphthalen-1-yl)methylurea
• CAS No: 1396683-34-3
• MF: C₂₀H₁₈N₆O₂
• MW: 374.395923137665
• CID: 6408232
• PubChem ID: 71791003
• Update Time: 2025-05-19

3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(naphthalen-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(naphthalen-1-yl)methylurea
• 1-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-3-(naphthalen-1-ylmethyl)urea
• 1-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-3-(naphthalen-1-ylmethyl)urea
• 1396683-34-3
• AKOS024540914
• 3-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1-[(naphthalen-1-yl)methyl]urea
• F6233-0232
• VU0538443-1

• Inchi： 1S/C20H18N6O2/c1-25-20(28)26(24-23-25)17-11-9-16(10-12-17)22-19(27)21-13-15-7-4-6-14-5-2-3-8-18(14)15/h2-12H,13H2,1H3,(H2,21,22,27)
• InChI Key： IZJYVQRCXZRSNM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(N2C(=O)N(C)N=N2)C=C1)C(NCC1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

• Exact Mass: 374.14912384g/mol
• Monoisotopic Mass: 374.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 3-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1-(naphthalen-1-yl)methylurea

3-(4-(4-Methyl-5-Oxo-4,5-Dihydro-1H-1,2,3,4-Tetrazol-1-Yl)Phenyl)-1-(Naphthalen-1-Yl)Methylurea: A Comprehensive Overview

The compound with CAS No. 1396683-34-3, known as 3-(4-(4-Methyl-5-Oxo-4,5-Dihydro-1H-1,2,3,4-Tetrazol-1-Yl)Phenyl)-1-(Naphthalen-1-Yl)Methylurea, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a tetrazole ring and a naphthyl group. The combination of these structural elements makes it a subject of interest in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The tetrazole ring in the molecule is a key feature that contributes to its reactivity and stability. Tetrazoles are known for their ability to act as heterocyclic compounds with unique electronic properties. The presence of the naphthyl group further enhances the compound's versatility by introducing aromaticity and potential for conjugation. These characteristics make the compound a promising candidate for use in drug design and development.

Recent studies have highlighted the importance of methylurea derivatives in medicinal chemistry. The methylurea moiety in this compound has been shown to exhibit bioisosteric properties, making it a valuable component in the design of bioactive molecules. Bioisosterism refers to the replacement of one functional group with another that retains similar physical and chemical properties but may enhance biological activity or pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of the tetrazole ring system, followed by its coupling with the phenyl group. The final step involves the introduction of the naphthyl group through a urea-forming reaction. This synthesis pathway has been optimized in recent research to improve yield and purity.

The physical properties of this compound are also noteworthy. It has a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. The compound is also soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. These properties make it suitable for use in organic synthesis and as an intermediate in pharmaceutical manufacturing.

One of the most exciting applications of this compound lies in its potential use as an agrochemical agent. Recent research has demonstrated that certain tetrazole-containing compounds exhibit potent fungicidal activity against plant pathogens such as Fusarium species and Alternaria alternata. This suggests that our compound could be developed into an effective fungicide with minimal environmental impact.

In addition to its agricultural applications, this compound has shown promise in the field of materials science. Its aromatic structure and ability to form stable complexes make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to facilitate charge transport.

From a pharmacological perspective, this compound has been investigated for its potential anti-inflammatory and antioxidant properties. Studies conducted on animal models have indicated that it exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be developed into a therapeutic agent for conditions such as arthritis and inflammatory bowel disease.

Another area where this compound has garnered attention is in the development of advanced materials for energy storage systems. Its unique electronic properties make it a candidate for use in lithium-ion batteries as an electrode material or electrolyte additive. Recent research has focused on optimizing its electrochemical performance through modifications to its structure.

In conclusion, 3-(4-(4-Methyl-5-Oxo-4,5-Dihydro-1H-1,2,3,4-Tetrazol-1-Yl)Phenyl)-1-(Naphthalen-1-Yl)Methylurea is a versatile compound with wide-ranging applications across multiple scientific disciplines. Its unique structure endows it with properties that make it valuable for use in pharmaceuticals, agrochemicals, materials science, and energy storage systems. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing technological innovation.